Cas no 127486-94-6 (Triphenylphosphine oxide hemihydrate)

• Product Name: Triphenylphosphine oxide hemihydrate
• CAS No: 127486-94-6
• MF: C₃₆H₃₂O₃P₂
• MW: 574.585011482239
• CID: 2769371
• PubChem ID: 19097533
• Update Time: 2025-04-21

Triphenylphosphine oxide hemihydrate Chemical and Physical Properties

Names and Identifiers

• triphenylphosphine oxide hemihydrate
• Oxo(triphenyl)-lambda~5~-phosphane--water (2/1)
• DTXSID10598044
• 127486-94-6
• SCHEMBL9425396
• Triphenylphosphine oxide hemihydrate

• Inchi： 1S/2C18H15OP.H2O/c2*19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h2*1-15H;1H2
• InChI Key： GTEUZTYCMFLEND-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=O.P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=O.O

Computed Properties

• Exact Mass: 574.18266887Da
• Monoisotopic Mass: 574.18266887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų